Cas no 941996-02-7 (2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetonitrile)

• Product Name: 2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetonitrile
• CAS No: 941996-02-7
• MF: C₁₄H₁₃N₅O₃
• MW: 299.284722089767
• CID: 6416162
• PubChem ID: 16898276
• Update Time: 2025-11-06

2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetonitrile
• 2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetonitrile
• AKOS024640562
• 941996-02-7
• F2334-0318
• 2-[8-(4-methoxyphenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetonitrile

• Inchi： 1S/C14H13N5O3/c1-22-11-4-2-10(3-5-11)17-8-9-18-12(20)13(21)19(7-6-15)16-14(17)18/h2-5H,7-9H2,1H3
• InChI Key： CQMRMBHAPJPCCR-UHFFFAOYSA-N
• SMILES： C(#N)CN1C(=O)C(=O)N2CCN(C3=CC=C(OC)C=C3)C2=N1

Computed Properties

• Exact Mass: 299.10183929g/mol
• Monoisotopic Mass: 299.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.2Ų

Additional information on 2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazin-2-ylacetonitrile

Comprehensive Overview of 2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-ylacetonitrile (CAS No. 941996-02-7)

The compound 2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-ylacetonitrile (CAS No. 941996-02-7) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring an imidazo[2,1-c][1,2,4]triazine core and a 4-methoxyphenyl substituent, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like 941996-02-7 has surged due to their versatility in addressing unmet medical needs. The compound's acetonitrile moiety further enhances its reactivity, enabling derivatization for library synthesis in high-throughput screening. This aligns with the growing focus on fragment-based drug design (FBDD) and combinatorial chemistry, topics frequently searched in academic and industrial R&D circles. Its potential applications in cancer research and neurodegenerative disease models are particularly noteworthy, as these areas dominate contemporary biomedical queries.

From a synthetic chemistry perspective, the 3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine scaffold presents unique challenges and opportunities. The presence of both electron-donating (methoxy) and electron-withdrawing (dioxo) groups creates a polarized system ideal for studying structure-activity relationships (SAR). Such characteristics resonate with search trends around molecular polarity and drug solubility optimization, critical factors in modern pharmacokinetic studies. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing this compound, reflecting the instrumentation-related keywords frequently queried by chemists.

Environmental and green chemistry considerations are also relevant for CAS 941996-02-7. With increasing regulatory scrutiny on chemical processes, researchers are investigating sustainable synthetic routes for such N-heterocycles. This ties into popular searches about atom economy and catalytic methodologies, particularly those employing biodegradable reagents. The compound's stability under various pH conditions—a topic often explored in preformulation studies—makes it a candidate for detailed degradation pathway analysis, another trending subject in pharmaceutical forums.

In material science, the π-conjugated system of this compound suggests possible applications in organic electronics, such as OLED materials or photocatalysts. These applications correlate with rising interest in energy-efficient technologies and sustainable materials, as evidenced by search engine data. The 4-methoxyphenyl group could contribute to charge transport properties, a hypothesis aligning with frequent queries about molecular engineering for optoelectronics.

For researchers sourcing 941996-02-7, purity specifications (>98% by HPLC) and storage conditions (ambient vs. inert atmosphere) are common concerns reflected in procurement-related searches. The compound's crystallinity and polymorphism behavior—critical for pharmaceutical formulation—are additional technical aspects frequently investigated, mirroring industry demands for robust quality-by-design (QbD) approaches. Such details are crucial for laboratories focusing on CMC (Chemistry, Manufacturing, and Controls) development.

In conclusion, 2-8-(4-methoxyphenyl)-3,4-dioxo-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazin-2-ylacetonitrile represents a multifaceted compound bridging medicinal chemistry, materials science, and sustainable synthesis. Its study addresses numerous contemporary scientific questions while offering pathways for innovation in small-molecule therapeutics and functional materials—areas consistently ranking high in academic and industrial research priorities.